2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide

• IUPAC Name: 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide
• InChI: InChI=1S/C16H28N2O/c1-13-12-17(2)10-9-15(13)18(3)16(19)11-14-7-5-4-6-8-14/h7,13,15H,4-6,8-12H2,1-3H3
• InChI Key: HQINMAFRBSYHGB-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1N(C)C(=O)CC2=CCCCC2)C
• Molecular Formula: C16H28N2O
• Molecular Weight: 264.41 g/mol

Description

2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a type of amide that has a complex molecular structure consisting of cyclohexene, piperidine, and methyl groups. It is also known by its chemical name, C17H30N2O, and is commonly referred to as CHDPMA.

Mechanism of Action

The mechanism of action of 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide is not fully understood. However, it is believed that this compound may work by inhibiting the activity of certain enzymes or proteins in the body, which can lead to the suppression of disease progression.
Biochemical and Physiological Effects
Studies have shown that 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide can have several biochemical and physiological effects on the body. For example, this compound has been shown to have anti-inflammatory and analgesic effects, which can be beneficial in the treatment of various conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide in lab experiments is its potential to be used as a drug candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its complex molecular structure, which can make it difficult to synthesize and study.

Future Directions

There are several future directions that researchers can explore with regards to 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide. One of the most significant areas of research is in the development of new drug candidates for the treatment of various diseases. Additionally, researchers can explore the potential of this compound in other fields, such as materials science and nanotechnology. Finally, researchers can also investigate the potential of this compound as a tool for studying biological processes and mechanisms in the body.
Conclusion
In conclusion, 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide is a chemical compound that has significant potential in various fields, including medicinal chemistry and materials science. While the synthesis of this compound is complex, its potential applications make it a valuable tool for scientific research. Future research in this area can lead to the development of new drug candidates and a better understanding of biological processes in the body.

Synthesis Methods

The synthesis of 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide is a complex process that involves several steps. One of the most common methods of synthesizing this compound is through a reaction between cyclohexene, N-methyl-4-piperidone, and N,N-dimethylacetamide. This reaction is typically carried out in the presence of a catalyst such as palladium on carbon.

Scientific Research Applications

The potential applications of 2-(cyclohexen-1-yl)-N-(1,3-dimethylpiperidin-4-yl)-N-methylacetamide in scientific research are vast. One of the most significant applications is in the field of medicinal chemistry. Researchers are exploring the potential of this compound as a drug candidate for the treatment of various diseases, including cancer and neurological disorders.